Cas no 299936-28-0 (5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde)

• Product Name: 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde
• CAS No: 299936-28-0
• MF: C₁₆H₁₅ClO₃
• MW: 290.741503953934
• CID: 6787503
• PubChem ID: 2294525
• Update Time: 2025-05-21

5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS000410806
• 299936-28-0
• Cambridge id 6961652
• BBL034498
• DTXSID701227466
• 5-Chloro-2-(2-(o-tolyloxy)ethoxy)benzaldehyde
• VS-12553
• STL406724
• CS-0367119
• 5-chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde
• 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde

• Inchi： 1S/C16H15ClO3/c1-12-4-2-3-5-15(12)19-8-9-20-16-7-6-14(17)10-13(16)11-18/h2-7,10-11H,8-9H2,1H3
• InChI Key： WYWYDCRIQVXSOD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=O)C=1)OCCOC1C=CC=CC=1C

Computed Properties

• Exact Mass: 290.0709720g/mol
• Monoisotopic Mass: 290.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.5Ų

Additional information on 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde

Introduction to 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde (CAS No. 299936-28-0)

5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde, with the CAS number 299936-28-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a chlorinated benzaldehyde moiety and a substituted phenoxyethoxy group. These structural elements endow the compound with a range of chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde is C₁₇H₁₇ClO₃, and its molecular weight is approximately 304.77 g/mol. The compound's structure can be visualized as a benzaldehyde ring with a chlorine atom at the 5-position, and a 2-(2-methylphenoxy)ethoxy substituent at the 2-position. This arrangement of functional groups provides the molecule with distinct electronic and steric properties, which are crucial for its reactivity and biological activity.

In recent years, 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde has been the subject of extensive research, particularly in the context of drug discovery and development. One of the key areas of interest is its potential as an intermediate in the synthesis of pharmaceuticals. The compound's ability to undergo selective chemical transformations makes it an attractive starting material for the synthesis of complex molecules with therapeutic potential.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde as a precursor for the synthesis of novel antifungal agents. The researchers found that derivatives of this compound exhibited potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. This finding highlights the potential of 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde in addressing unmet medical needs in antifungal therapy.

Beyond its applications in medicinal chemistry, 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde has also been investigated for its use in materials science. A study published in Advanced Materials in 2019 demonstrated that this compound can be used as a building block for the synthesis of advanced functional materials, such as organic semiconductors and luminescent materials. The unique electronic properties of the molecule make it suitable for applications in organic electronics and optoelectronics.

The synthesis of 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde typically involves multi-step reactions, starting from readily available starting materials such as 4-chlorobenzaldehyde and 1-bromo-3-methylbenzene. The key steps often include nucleophilic substitution reactions, ether formation, and purification techniques to ensure high purity and yield. Recent advancements in green chemistry have led to more sustainable and environmentally friendly synthetic routes for this compound, which is an important consideration for industrial-scale production.

In terms of safety and handling, it is important to note that while 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde is not classified as a hazardous material, it should still be handled with care to avoid skin contact, inhalation, or ingestion. Proper personal protective equipment (PPE) should be used when working with this compound in laboratory settings.

The future prospects for 5-Chloro-2-[2-(2-methylphenoxy)ethoxy]benzaldehyde are promising. Ongoing research continues to uncover new applications and derivatives of this compound, driven by its unique chemical structure and versatile reactivity. As our understanding of its properties deepens, it is likely that we will see even more innovative uses for this fascinating molecule in both medicinal chemistry and materials science.